Cas no 22663-43-0 (2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-)

22663-43-0 structure
Product name:2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-
2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-
- 5-bromo-3-butan-2-yl-6-(hydroxymethyl)-1H-pyrimidine-2,4-dione
- Uracil, 5-bromo-3-sec-butyl-6-(hydroxymethyl)-
- 22663-43-0
- 5-Bromo-3-(butan-2-yl)-2-hydroxy-6-(hydroxymethyl)pyrimidin-4(3H)-one
- DTXSID20945328
- 5-Bromo-3-(sec-butyl)-6-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione
-
- Inchi: InChI=1S/C9H13BrN2O3/c1-3-5(2)12-8(14)7(10)6(4-13)11-9(12)15/h5,13H,3-4H2,1-2H3,(H,11,15)
- InChI Key: RHFWNFBTUQYTLR-UHFFFAOYSA-N
- SMILES: BrC1=C(CO)NC(=O)N(C(C)CC)C1=O
Computed Properties
- Exact Mass: 276.01099
- Monoisotopic Mass: 276.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 1.562
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.564
- PSA: 69.64
2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)- Related Literature
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
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Yinglu Zhang,Longjiang Ding,Wei Zhang,Xiao-ai Zhang,Ying Lian,Xu-dong Wang Analyst, 2018,143, 5120-5126
-
Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Jamshed Iqbal RSC Adv., 2016,6, 21026-21036
-
Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
-
Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
-
Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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J. Matraszek,J. Zapala,J. Mieczkowski,D. Pociecha,E. Gorecka Chem. Commun., 2015,51, 5048-5051
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Primož Šket,Martin Črnugelj,Wiktor Koźmiński,Janez Plavec Org. Biomol. Chem., 2004,2, 1970-1973
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Chunyang Geng,Lujun Pan,Bo Liu J. Mater. Chem. B, 2020,8, 1405-1410
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